Cas no 71887-28-0 (Methyl 2-(bromomethyl)-3-methoxybenzoate)

• Product Name: Methyl 2-(bromomethyl)-3-methoxybenzoate
• CAS No: 71887-28-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD04114320
• CID: 59279
• PubChem ID: 12527050
• Update Time: 2025-08-05

Methyl 2-(bromomethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-methoxybenzoate
• 2-Bromomethyl-3-methoxybenzoic acid methyl ester
• Methyl 2-(bromomethyl)-3-methoxybenzoate
• methyl 2-(bromomethyl)-3-methoxy-benzoate
• methyl-3-methoxy-2-bromomethylbenzoate
• METHYL 2-BROMOMETHYL-3-METHOXY-BENZOATE
• AK163436
• HYLGKOGJOVGRNN-UHFFFAOYSA-N
• 7381AH
• AB18068
• Methyl 2-(bromomethyl)3-methoxy-benzoate
• A837352
• 2-bromomethyl-3-methoxy-benzoic a

• MDL： MFCD04114320
• Inchi： 1S/C10H11BrO3/c1-13-9-5-3-4-7(8(9)6-11)10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key： HYLGKOGJOVGRNN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 257.98900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.432
• PSA: 35.53000
• LogP: 2.37670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-(bromomethyl)-3-methoxybenzoate

Methyl 2-(bromomethyl)-3-methoxybenzoate (CAS No. 71887-28-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-methoxybenzoate, identified by its Chemical Abstracts Service (CAS) number 71887-28-0, is a versatile and highly valuable compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its bromomethyl and methoxy functional groups on a benzoate backbone, serves as a crucial intermediate in the synthesis of numerous therapeutic agents. Its unique structural features make it an indispensable building block for medicinal chemists seeking to develop novel compounds with enhanced pharmacological properties.

The significance of Methyl 2-(bromomethyl)-3-methoxybenzoate lies in its ability to undergo a variety of chemical transformations, enabling the construction of complex molecular architectures. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, while the methoxy substituent on the aromatic ring enhances stability and reactivity in subsequent synthetic steps. These attributes have made this compound a staple in the development of drugs targeting a wide range of diseases, including oncology, neurology, and infectious diseases.

In recent years, the pharmaceutical industry has witnessed significant advancements in the design and synthesis of small-molecule inhibitors. Methyl 2-(bromomethyl)-3-methoxybenzoate has been extensively utilized in the creation of kinase inhibitors, which play a pivotal role in cancer therapy. For instance, researchers have leveraged this intermediate to develop novel agents that selectively inhibit specific kinases involved in tumor growth and progression. The bromomethyl moiety allows for facile introduction of diverse pharmacophores, enabling fine-tuning of binding affinity and selectivity against target proteins.

The compound's utility extends beyond oncology into other therapeutic areas. In neurodegenerative disease research, Methyl 2-(bromomethyl)-3-methoxybenzoate has been employed to synthesize ligands that interact with neurotransmitter receptors. These ligands are being explored for their potential to modulate synaptic activity and mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group on the benzoate ring contributes to metabolic stability, ensuring that the final drug candidates exhibit prolonged half-lives and improved bioavailability.

Moreover, the growing interest in immunotherapy has prompted investigations into Methyl 2-(bromomethyl)-3-methoxybenzoate as a precursor for immunomodulatory agents. By incorporating this intermediate into drug candidates designed to modulate immune responses, researchers aim to develop treatments for autoimmune disorders and enhance vaccine efficacy. The bromomethyl group's reactivity allows for the introduction of functionalized side chains that can selectively engage with immune cell receptors, thereby fine-tuning immune responses without excessive systemic toxicity.

The synthetic methodologies involving Methyl 2-(bromomethyl)-3-methoxybenzoate have also seen significant innovation. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at the aromatic ring without compromising yield or purity. Such innovations not only streamline production processes but also align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The role of computational chemistry in optimizing synthetic pathways using Methyl 2-(bromomethyl)-3-methoxybenzoate cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes with high accuracy, minimizing trial-and-error experimentation. By simulating interactions between this intermediate and other reagents, chemists can identify optimal reaction conditions, predict side products, and design multi-step syntheses with minimal waste generation. This approach underscores the importance of interdisciplinary collaboration between experimentalists and computational scientists in modern drug discovery.

In conclusion, Methyl 2-(bromomethyl)-3-methoxybenzoate (CAS No. 71887-28-0) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving advancements across multiple therapeutic domains.